Cas no 680617-70-3 (2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride)

• Product Name: 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride
• CAS No: 680617-70-3
• MF: C₁₃H₉Cl₂N₃O₅S
• MW: 390.198659658432
• CID: 5693639
• PubChem ID: 2757747
• Update Time: 2025-08-05

2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride
• 680617-70-3
• 2-Chloro-4-[3-(4-nitro-phenyl)-ureido]-benzene sulfonyl chloride
• 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonylchloride
• 2-chloro-4-[3-(4-nitro-phenyl)-ureido]-benzenesulfonyl chloride
• 2-chloro-4-[3-(4-nitrophenyl)-ureido]benzenesulfonyl chloride
• Benzenesulfonyl chloride, 2-chloro-4-[[[(4-nitrophenyl)amino]carbonyl]amino]-

• MDL： MFCD03424938
• Inchi： 1S/C13H9Cl2N3O5S/c14-11-7-9(3-6-12(11)24(15,22)23)17-13(19)16-8-1-4-10(5-2-8)18(20)21/h1-7H,(H2,16,17,19)
• InChI Key： HSVJQQMKWXITCZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(NC(NC2=CC=C([N+]([O-])=O)C=C2)=O)C=C1Cl

Computed Properties

• Exact Mass: 388.9639970g/mol
• Monoisotopic Mass: 388.9639970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.694±0.06 g/cm3(Predicted)
• Boiling Point: 464.0±45.0 °C(Predicted)
• pka: 11.90±0.70(Predicted)

Additional information on 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride

2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl Chloride: A Comprehensive Overview

2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride, also known by its CAS number 680617-70-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a sulfonyl chloride group, a ureido moiety, and a nitrophenyl substituent. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceutical agents.

The molecular structure of 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride is notable for its aromaticity and the presence of electron-withdrawing groups. The sulfonyl chloride group (-SO₂Cl) is highly reactive and plays a critical role in enabling various chemical transformations. The ureido group (-NHCONH-) introduces hydrogen bonding capabilities, which are essential for intermolecular interactions and the formation of supramolecular structures. Additionally, the nitrophenyl group (-NO₂-C₆H₄-) contributes to the compound's electronic properties, enhancing its reactivity and stability under certain conditions.

Recent studies have highlighted the potential of 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride in the synthesis of advanced materials. Researchers have demonstrated its ability to act as a precursor for the formation of high-performance polymers and nanoparticles. For instance, the sulfonyl chloride group can undergo nucleophilic substitution reactions to form sulfonamides, which are widely used in polymer chemistry due to their excellent thermal and mechanical properties.

In the field of drug discovery, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its unique combination of functional groups allows for the creation of compounds with tailored pharmacokinetic profiles. For example, the nitrophenyl group can be modified to enhance bioavailability, while the ureido group can be used to improve solubility and stability in physiological conditions.

The synthesis of 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These methods often involve the use of transition metal catalysts or enzymes to facilitate key transformations, such as sulfonation and amidation.

In terms of applications, this compound has found use in various industries beyond chemistry. For example, it has been employed in the development of advanced coatings and adhesives due to its excellent adhesion properties. Additionally, it has been investigated for its potential use in energy storage devices, such as batteries and supercapacitors, where its electronic properties are advantageous.

The study of 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride continues to be an active area of research. Scientists are exploring its role in green chemistry applications, such as catalytic processes that minimize waste and reduce environmental impact. Furthermore, ongoing research is focused on understanding its interactions with biological systems, which could lead to new therapeutic applications.

In conclusion, 2-Chloro-4-(3-(4-nitrophenyl)ureido)benzene-1-sulfonyl chloride, with its unique chemical structure and versatile functional groups, represents a valuable tool in modern chemistry. Its applications span across multiple disciplines, from materials science to pharmacology, making it an essential compound for researchers and industry professionals alike.